(E)-3-(3,4-dimethoxyphenyl)-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(3,4-dimethoxyphenyl)-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)acrylamide is a useful research compound. Its molecular formula is C22H26N6O3 and its molecular weight is 422.489. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with pyrimidine and imidazole structures have been synthesized and evaluated for their biological activities, including anticancer and anti-inflammatory properties. For example, pyrazolopyrimidines derivatives have been investigated for their anticancer and anti-5-lipoxygenase activities, indicating a structure-activity relationship that could inform the design of new therapeutic agents (Rahmouni et al., 2016). Similarly, 4-anilinoquinazoline and 4-anilinopyrido[d]pyrimidine acrylamides have been explored as irreversible inhibitors of the epidermal growth factor receptor (EGFR), highlighting their potential in cancer therapy (Smaill et al., 1999).
Antioxidant Activities
The synthesis of novel compounds with antioxidant activities is a crucial area of research, aiming to discover molecules that can protect against oxidative stress-related diseases. Indane-amide substituted pyrazole, pyrimidine, pyridine, and 2-pyrone derivatives have been synthesized and investigated for their antioxidant activity, showcasing the potential of these compounds in combating oxidative damage (Mohamed & El-Sayed, 2019).
Antimicrobial and Anticancer Agents
The development of novel antimicrobial and anticancer agents remains a significant focus of pharmaceutical research. Pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been synthesized and assessed for their potential as antimicrobial and anticancer agents, highlighting the versatility of these chemical frameworks in drug discovery (Hafez et al., 2016).
Molecular Docking and DFT Studies
Molecular docking and density functional theory (DFT) studies are instrumental in understanding the interaction of potential therapeutic compounds with biological targets and their electronic properties, respectively. Novel pyrimidiopyrazole derivatives have been synthesized and analyzed through molecular docking and DFT studies to evaluate their antitumor activity, providing insights into their mechanism of action and stability (Fahim et al., 2019).
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-[2-[[2-methyl-6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O3/c1-15-26-20(14-21(27-15)28-12-11-23-16(28)2)24-9-10-25-22(29)8-6-17-5-7-18(30-3)19(13-17)31-4/h5-8,11-14H,9-10H2,1-4H3,(H,25,29)(H,24,26,27)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCUYGJMHQYRBTM-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2C=CN=C2C)NCCNC(=O)C=CC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=CC(=N1)N2C=CN=C2C)NCCNC(=O)/C=C/C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.